Cas no 2090480-09-2 (1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one)

• Product Name: 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one
• CAS No: 2090480-09-2
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5255090
• Update Time: 2025-05-21

1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one

• Inchi： 1S/C11H10ClNO2/c1-6(2)10(14)9-5-7-8(15-9)3-4-13-11(7)12/h3-6H,1-2H3
• InChI Key： VJEKRYIWAJHVJF-UHFFFAOYSA-N
• SMILES： C(C1OC2C=CN=C(Cl)C=2C=1)(=O)C(C)C

Additional information on 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one

1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one: A Comprehensive Overview

The compound with CAS No. 2090480-09-2, commonly referred to as 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular pathways and its compatibility with cutting-edge synthetic methodologies.

The molecular structure of 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one is characterized by a fused bicyclic system, which includes a pyridine ring and a furan ring. The presence of a chlorine atom at the 4-position of the furo[3,2-c]pyridine moiety introduces electronic effects that enhance the compound's reactivity and selectivity in various chemical reactions. Additionally, the ketone group at the 1-position of the propanone moiety plays a critical role in determining the compound's physical properties and biological activity.

Recent research has focused on the synthesis and characterization of 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one using advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound, paving the way for its application in drug design.

In terms of biological activity, 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one has shown promising results in preclinical studies targeting various disease states. For instance, it has demonstrated potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment.

The development of 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one has also been driven by its compatibility with green chemistry principles. Researchers have emphasized the importance of minimizing waste and reducing energy consumption during its synthesis. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

Looking ahead, 1-(4-Chlorofuro[3,2-c]pyridin-2-yl)-2-methylpropan-1-one holds immense potential for further exploration in both academic and industrial settings. Its unique combination of structural features and functional groups makes it an ideal candidate for diverse applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the advancement of modern medicine and materials science.